Cas no 2138082-58-1 (2-cyclopropyl-3-(2-methylbutan-2-yl)oxypropane-1-sulfonyl chloride)

• Product name: 2-cyclopropyl-3-(2-methylbutan-2-yl)oxypropane-1-sulfonyl chloride
• CAS No: 2138082-58-1
• MF: C₁₁H₂₁ClO₃S
• MW: 268.800641775131
• CID: 6612138
• PubChem ID: 165492971

2-cyclopropyl-3-(2-methylbutan-2-yl)oxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-3-(2-methylbutan-2-yl)oxypropane-1-sulfonyl chloride
• 2-cyclopropyl-3-[(2-methylbutan-2-yl)oxy]propane-1-sulfonyl chloride
• EN300-1145143
• 2138082-58-1

• Inchi： 1S/C11H21ClO3S/c1-4-11(2,3)15-7-10(9-5-6-9)8-16(12,13)14/h9-10H,4-8H2,1-3H3
• InChI Key： FRWHNCSJISETJW-UHFFFAOYSA-N
• SMILES： ClS(CC(COC(C)(C)CC)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 268.0899934g/mol
• Monoisotopic Mass: 268.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-cyclopropyl-3-(2-methylbutan-2-yl)oxypropane-1-sulfonyl chloride

Comprehensive Overview of 2-cyclopropyl-3-(2-methylbutan-2-yl)oxypropane-1-sulfonyl chloride (CAS No. 2138082-58-1)

The chemical compound 2-cyclopropyl-3-(2-methylbutan-2-yl)oxypropane-1-sulfonyl chloride (CAS No. 2138082-58-1) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropyl group and a 2-methylbutan-2-yloxy moiety, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its reactivity and potential role in drug discovery and material science.

In recent years, the demand for high-purity sulfonyl chlorides has surged, driven by advancements in bioconjugation and click chemistry. The compound’s CAS No. 2138082-58-1 is often searched alongside terms like "sulfonation reagents" and "building blocks for medicinal chemistry," reflecting its relevance in modern synthetic workflows. Its stability under controlled conditions and compatibility with diverse reaction environments further enhance its utility.

One of the key trends in organic chemistry is the development of green synthesis methods, and 2-cyclopropyl-3-(2-methylbutan-2-yl)oxypropane-1-sulfonyl chloride aligns with this focus. Researchers are exploring its use in catalytic processes and solvent-free reactions, addressing environmental concerns while maintaining efficiency. This compound’s versatility also extends to peptide modification and polymer chemistry, where its reactive sulfonyl chloride group enables precise functionalization.

The compound’s nomenclature, 2-cyclopropyl-3-(2-methylbutan-2-yl)oxypropane-1-sulfonyl chloride, highlights its structural complexity, which is a common topic in chemical databases and patent literature. Users frequently search for "synthesis protocols" and "safety data sheets" related to this CAS number, underscoring the need for accurate technical information. Its applications in high-throughput screening and biopharmaceuticals further elevate its profile in the scientific community.

As the pharmaceutical industry shifts toward targeted therapies, intermediates like CAS No. 2138082-58-1 gain prominence. Its role in creating sulfonamide-based drugs and enzyme inhibitors is particularly noteworthy. Additionally, the compound’s compatibility with automated synthesis platforms makes it a candidate for combinatorial chemistry, a rapidly growing field in drug development.

In summary, 2-cyclopropyl-3-(2-methylbutan-2-yl)oxypropane-1-sulfonyl chloride (CAS No. 2138082-58-1) is a multifaceted compound with broad applications. Its relevance to cutting-edge research and alignment with sustainable chemistry trends ensure its continued importance in scientific and industrial contexts.